Synthesis of triarylphosphines from arylammonium salts via one-pot transition-metal-free C–P coupling†
Organic & Biomolecular Chemistry Pub Date: 2022-04-20 DOI: 10.1039/D2OB00547F
Abstract
A nucleophilic aromatic substitution (SNAr) reaction that allowed transition-metal-free C–P bond construction via C–N bond cleavage was developed. The coupling between aryltrimethylammonium salts and secondary phosphines from the in situ reduction of diarylphosphine oxides led to the formation of diverse triarylphosphines with various functional groups. This one-pot process was not only a pertinent SNAr precedent but also a favorable transition-metal-free alternative for C–P coupling.
![Graphical abstract: Synthesis of triarylphosphines from arylammonium salts via one-pot transition-metal-free C–P coupling](http://scimg.chem960.com/usr/1/D2OB00547F.jpg)
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